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An In-depth Technical Guide to the Chromium-Titanium (Cr-Ti) Binary Alloy System

Introduction
The Chromium-Titanium (Cr-Ti) binary alloy system is of significant metallurgical importance,

forming the basis for various high-performance alloys used in aerospace and other structural

applications. The addition of chromium to titanium can substantially improve properties such as

strength and corrosion resistance. A thorough understanding of the phase equilibria,

thermodynamic properties, and microstructural evolution in this system is crucial for the design

and optimization of these advanced materials. This technical guide provides a comprehensive

overview of the Cr-Ti phase diagram, including key quantitative data, crystallographic

information, and the experimental protocols used for its determination.

Phase Equilibria and Diagram Description
The Cr-Ti phase diagram is characterized by a complete series of solid solutions at high

temperatures and the formation of an intermetallic compound at lower temperatures. The

primary phases present in the system are:
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Liquid (L): The molten phase stable at high temperatures across all compositions.

β-(Ti,Cr) Phase: A body-centered cubic (BCC) solid solution where titanium and chromium

are completely miscible. This phase field is stable at elevated temperatures.[1] The solidus

and liquidus lines exhibit a minimum temperature at approximately 50 atomic % Cr and

1400°C.[1][2]

α-Ti Phase: A hexagonal close-packed (HCP) solid solution with limited solubility of

chromium in titanium. This is the stable phase for pure titanium at temperatures below

882°C.

TiCr₂ (Laves Phase): An intermetallic compound that forms from the β solid solution.[1] This

compound is a key feature of the system and exists in three polymorphic forms (Laves

phases): C14 (hexagonal), C15 (cubic), and C36 (hexagonal).[3][4] The C15 structure is

generally stable at lower temperatures, while the C14 and C36 phases appear at higher

temperatures.[4]

The diagram features a eutectoid reaction on the titanium-rich side, where the β phase

decomposes into the α-Ti phase and the TiCr₂ Laves phase upon cooling (β → α + TiCr₂).[1][5]

Additionally, complex invariant reactions involving the different polymorphs of the TiCr₂ Laves

phase and the β solid solution occur at specific temperatures and compositions.[3]

Quantitative Data and Phase Properties
The key transformations and crystallographic details of the phases within the Cr-Ti system are

summarized in the tables below.

Table 1: Invariant Reactions in the Chromium-Titanium
System
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Reaction Type Temperature (°C)
Composition (at. %
Cr)

L ↔ β Solidus Minimum ~1400 ~50

β ↔ α + TiCr₂ Eutectoid ~667 ~15

C14 ↔ β + C36 Peritectoid ~1269 -

C14 + β ↔ C36 Peritectoid ~1271 -

Data compiled from multiple sources.[2][3]

Table 2: Crystallographic Data of Phases in the
Chromium-Titanium System

Phase
Pearson
Symbol

Space Group
Crystal
Structure

Lattice
Parameters (Å)

α-Ti hP2 P6₃/mmc

Hexagonal

Close-Packed

(HCP)

a=2.951,

c=4.684

β-(Ti,Cr) cI2 Im-3m
Body-Centered

Cubic (BCC)

Varies with

composition

TiCr₂ (C15) cF24 Fd-3m
Face-Centered

Cubic
a=6.930

TiCr₂ (C14) hP12 P6₃/mmc Hexagonal
a=4.930,

c=8.070

TiCr₂ (C36) hP24 P6₃/mmc Hexagonal
a=4.920,

c=16.10

Lattice parameters are approximate values.[2][4]

Experimental Protocols for Phase Diagram
Determination
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The determination of the Cr-Ti phase diagram relies on a combination of meticulous

experimental techniques to synthesize alloys and characterize their phase constitution and

transformations at thermal equilibrium.

Alloy Preparation and Heat Treatment
Synthesis: Alloys are typically prepared by arc-melting high-purity iodide titanium (≥99.9%)

and electrolytic chromium (≥99.9%) in a water-cooled copper crucible.[1][2] To ensure

chemical homogeneity, the process is conducted under a purified inert atmosphere (e.g.,

helium or argon), and each alloy ingot is typically inverted and re-melted several times.[2]

Homogenization: The as-cast alloys are sealed in quartz ampoules under vacuum or inert

gas and subjected to a high-temperature homogenization treatment (e.g., 4 to 6 hours at

1350°C) to eliminate solidification-induced segregation.[2] This is followed by rapid water

quenching to retain the high-temperature phase structure.

Equilibrium Annealing: To establish phase equilibria at various temperatures, homogenized

samples are annealed for extended periods. The duration is critical, especially for low-

temperature phases, and can range from hours at high temperatures to weeks at lower

temperatures (e.g., two weeks slightly below the eutectoid temperature) to ensure

equilibrium is reached.[2] Following annealing, samples are quenched to preserve the

equilibrium microstructure for analysis.

Analytical Techniques
Differential Thermal Analysis (DTA): DTA is employed to precisely determine the

temperatures of phase transformations, such as solidus, liquidus, eutectoid, and peritectoid

reactions, by detecting the thermal events (endothermic or exothermic peaks) associated

with these transitions during heating and cooling cycles.[3]

X-Ray Diffraction (XRD): XRD is the primary tool for phase identification and the

determination of crystal structures. By analyzing the diffraction patterns of equilibrated

samples, the phases present at a given temperature and composition can be identified, and

their lattice parameters can be calculated.[4]

Scanning Electron Microscopy (SEM) and Energy-Dispersive X-ray Spectroscopy (EDS):

SEM is used to observe the microstructure of the alloys, revealing the morphology, size, and
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distribution of different phases.[4] Coupled with EDS, SEM allows for the quantitative

chemical analysis of individual phases, which is essential for determining the boundaries of

phase fields and the compositions involved in invariant reactions.[4]

Diffusion Couples: This technique involves bonding two materials of different compositions

(e.g., pure Cr and pure Ti) and annealing them at a high temperature. After annealing, the

composition profile across the interface is analyzed to obtain information on phase equilibria

and diffusion kinetics.[3]

Visualizations
The following diagrams illustrate the logical relationships in the Cr-Ti system and the standard

workflow for its experimental determination.

Schematic Representation of Cr-Ti Phase Equilibria
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Caption: Schematic of the Cr-Ti phase diagram showing key phase regions.
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Caption: Experimental workflow for determining phase equilibria.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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